11-[2-(4-Ethoxyphenyl)-2-oxoethyl]-8-(3-methylbutyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione

• IUPAC Name: 11-[2-(4-ethoxyphenyl)-2-oxoethyl]-8-(3-methylbutyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione
• InChI: InChI=1S/C22H24N4O4S/c1-4-30-16-7-5-15(6-8-16)18(27)13-25-22(29)26-17-10-12-31-19(17)20(28)24(21(26)23-25)11-9-14(2)3/h5-8,10,12,14H,4,9,11,13H2,1-3H3
• InChI Key: HWHXWJZSMRNCPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)CN2C(=O)N3C4=C(C(=O)N(C3=N2)CCC(C)C)SC=C4
• Molecular Formula: C22H24N4O4S
• Molecular Weight: 440.5 g/mol

Description

11-[2-(4-Ethoxyphenyl)-2-oxoethyl]-8-(3-methylbutyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione is a useful research compound. Its molecular formula is C22H24N4O4S and its molecular weight is 440.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Metal Complex Formation : Research has shown that similar compounds are used in synthesizing metal complexes, which have applications in various fields, including catalysis and materials science (Souza et al., 1995).
• Cyclization Reactions : Compounds with structures resembling 11-[2-(4-Ethoxyphenyl)-2-oxoethyl]-8-(3-methylbutyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione are used in transannular cyclization reactions, which are essential in synthetic organic chemistry for creating complex molecular architectures (Malamidou-Xenikaki, 1996).

Photolytic and Thermodynamic Studies

• Photoconversion Studies : Related compounds undergo photolysis to yield various products, which have implications in photochemistry and material science applications (Tian et al., 1988).
• Thermal Behavior Analysis : The study of thermal behavior and rearrangements in similar compounds can provide insights into their stability and reactivity under different conditions, which is crucial for their application in various scientific fields (Handelsman-Benory et al., 2000).

Molecular Engineering and Structural Studies

• Molecular Engineering : These compounds can be utilized in the molecular engineering of liquid crystals and polymers, which have applications in display technology and materials engineering (Jonsson et al., 1991).
• X-ray Crystallography : Structural analysis using X-ray crystallography of similar compounds aids in understanding their molecular geometry and potential applications in designing new materials and drugs (Fun et al., 2012).

Polymer Solar Cells

• Electron Transport Layer : Certain derivatives are used as electron transport layers in polymer solar cells, contributing to the advancement of solar energy technology and renewable energy sources (Hu et al., 2015).